Cas no 107849-54-7 (O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine)

• Product Name: O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine
• CAS No: 107849-54-7
• MF: C₁₅H₁₁I₄NO₅
• MW: 792.869433641434
• CID: 1060855
• PubChem ID: 71749373
• Update Time: 2025-06-14

O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• β-Hydroxy Thyroxine
• β-[3,5-Diiodo-4-(3,5-diiodo-4-hydroxyphenoxy)phenyl]serine
• 107849-54-7
• .BETA.-HYDROXY THYROXINE
• UNII-9H1713CTRY
• A-Hydroxy Thyroxine
• O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-beta-hydroxy-L-tyrosine
• Q27272547
• THYROXINE, .BETA.-HYDROXY-
• Levothyroxine sodium impurity,beta -hydroxy-t4- [USP]
• O-(4-HYDROXY-3,5-DIIODOPHENYL)-3,5-DIIODO-.BETA.-HYDROXY-L-TYROSINE
• DB-229981
• 9H1713CTRY
• Thyroxine, beta-hydroxy-
• LEVOTHYROXINE SODIUM IMPURITY,.BETA. -HYDROXY-T4- [USP IMPURITY]
• DTXSID70148307
• beta -Hydroxy-t4-
• .BETA. -HYDROXY-T4-
• beta-Hydroxy thyroxine
• (2S)-2-AMINO-3-HYDROXY-3-[4-(4-HYDROXY-3,5-DIIODOPHENOXY)-3,5-DIIODOPHENYL]PROPANOIC ACID
• O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine

• Inchi： 1S/C15H11I4NO5/c16-7-3-6(4-8(17)13(7)22)25-14-9(18)1-5(2-10(14)19)12(21)11(20)15(23)24/h1-4,11-12,21-22H,20H2,(H,23,24)/t11-,12?/m0/s1
• InChI Key： QIFVILYTCIFAPL-PXYINDEMSA-N
• SMILES： IC1C(=C(C=C(C=1)C([C@@H](C(=O)O)N)O)I)OC1C=C(C(=C(C=1)I)O)I

Computed Properties

• Exact Mass: 792.6816g/mol
• Monoisotopic Mass: 792.6816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine

Recent Advances in the Study of O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine (CAS: 107849-54-7)

O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine (CAS: 107849-54-7) is a structurally complex iodinated tyrosine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its multiple iodine substitutions, has been explored for its potential applications in medical imaging, thyroid hormone analogs, and as a precursor in the synthesis of bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential therapeutic uses.

One of the key areas of research has been the compound's role in thyroid hormone metabolism. Given its structural similarity to thyroxine (T4), researchers have investigated its ability to interact with thyroid hormone receptors and its potential as a modulator of thyroid function. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity to certain thyroid receptor isoforms, suggesting its utility in developing targeted therapies for thyroid disorders.

In addition to its endocrine applications, recent advancements have explored its use in diagnostic imaging. The high iodine content of this molecule makes it a promising candidate for X-ray contrast agents. A 2022 study in the European Journal of Pharmaceutical Sciences reported improved imaging contrast and reduced toxicity compared to traditional iodinated contrast media, highlighting its potential for clinical translation.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine. A 2023 paper in Organic Process Research & Development described an efficient, scalable synthesis route that improves yield and purity while minimizing environmental impact. This advancement addresses previous challenges in large-scale production, paving the way for broader research and potential commercial applications.

The compound's unique chemical structure has also prompted investigations into its antioxidant properties. Preliminary in vitro studies suggest that the multiple phenolic hydroxyl groups contribute to significant radical scavenging activity, as reported in a 2023 Free Radical Biology and Medicine publication. While these findings are promising, further in vivo studies are needed to validate these effects and explore potential therapeutic applications in oxidative stress-related diseases.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Its ability to be further functionalized while maintaining biological activity makes it an attractive scaffold for conjugate therapeutics. Current investigations focus on its use in antibody-drug conjugates and nanoparticle formulations for improved pharmacokinetics and tissue specificity.

In conclusion, O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-b-hydroxy-L-tyrosine (CAS: 107849-54-7) represents a versatile molecule with diverse applications in pharmaceutical development. The recent research highlights its potential in endocrine therapies, diagnostic imaging, and as a building block for novel therapeutics. As synthetic methods improve and our understanding of its biological activities deepens, this compound is poised to make significant contributions to the field of chemical biology and medicine.